AbstractThe dynamics of the formation of ensembles of nitrogen–vacancy color centers (NV centers) in single-crystal diamond plates after irradiation by high-energy (2 MeV) electrons and subsequent annealing is investigated. The concentration of the nitrogen impurity is determined from the infrared (IR) absorption spectrum to be 90 and 4 ppm for the diamond growth sectors {111} and {001}, respectively. The transverse relaxation times \(T_{2}^{*}\) for the electron spin of NV centers are studied; they are found to amount to 200 and 900 ns for the {111} and {001} sectors, respectively, and are limited by the concentration of paramagnetic impurity defects in diamond. The sensitivity of quantum sensors based on the obtained ensembles of NV centers is estimated; the estimation shows feasibility of using denser ensembles in low-field magnetometry.

AbstractBased on a study of the temperature dependence of the gelation process of aqueous carrageenan solutions, we determine the technological parameters for curing hydrogel “ink” based on carrageenan-polysaccharide solutions. With the aim of designing a material as an additional source of oxygen and a means of rehabilitating polluted waters in closed ecosystems, the possibility of the 3D bioprinting of matrix structures containing immobilized cells of Chlorella vulgaris microalgae is demonstrated.

AbstractThe surface morphology, electrical conductivity, absorption and reflection of microwave radiation of a polymer composite with a concentration of multi-walled carbon nanotubes (MWCNTs) reaching 90 wt % are studied. Anomaly in the behavior of the electrical conductivity of the composite at the MWCNT concentration of 43–52% in butadiene–styrene latex is revealed, which correlates with the surface morphology, absorption and reflection of microwave radiation of the composite layers. A model to explain the obtained results is proposed.

AbstractThe effect of high pressure on the thermal conductivity of bundles of single- and double-walled carbon nanotubes and C70 fullerene is studied. The pressure regions in which the thermoelectric properties of these structures significantly change are determined. It is found that the pressure dependences are indicative of the partially reversible structural transformations of carbon nanotubes and the irreversible amorphization of C70 fullerene at a pressure of ~50 GPa.

AbstractThe nanostructuring of an AMg6 aluminum alloy is carried out by the method of severe plastic deformation via the hot extrusion of a billet made of pressed nanocomposite powder, which is obtained by the dispersion of a mixture of alloy chips and C60 fullerite powder in a planetary ball mill. The structural features of the resulting n-AMg6/C60 nanocomposite are investigated. Experimental studies of the mechanical characteristics of the n-AMg6/C60 nanocomposite are presented. The stress–strain curves σ = σ(ε) are measured for the nanostructured composite samples upon a cyclic variation in the stress applied to the samples. During the experiments, almost no residual deformations are detected in the samples of n-AMg6/C60 composite, and the stress–strain curves do not contain regions corresponding to plastic deformation. It is established that reversible mechanical loading–unloading of the samples of AMg6/C60 causes their hardening. These data are supplemented by measurements of the microhardness and changes in the velocity of longitudinal elastic waves upon a cyclic variation in the load on the sample.

AbstractThe aspects of the formation of polymer threads with an aluminum heterostructure coating in the form of nanoscale islands are considered.

AbstractUsing the FullWave and MatLAB software packages, as well as original software developed by us, the focusing of light with a quartz sphere and a cubic prism is simulated. It is shown that a reverse energy flow is observed at the focus after passing the light through micro-objects. The value of the reverse flow varies and is higher when using a sphere.

AbstractThe results of studying a biconical glass bead (14th century) found during excavations by the Institute of Archaeology, Russian Academy of Sciences, at the settlement of Rostislavl (urban district of Kolomna, Moscow oblast) in 2018 are presented. The studied bead specimen differs significantly from all beads traditionally found during excavations in this region. A combination of a complex of imaging methods (X-ray and neutron tomography), large-scale X-ray fluorescence mapping of the distribution of elements, scanning electron microscopy with energy-dispersive X-ray microanalysis, and phase analysis allow us to determine that the bead decoration was formed by several layers of materials of different composition. Quantitative information about the base composition and trace components is obtained by laser ablation inductively coupled plasma mass spectrometry. It is revealed that the bead was made by combining separate layers of the base and decorating material from glasses of two classes, lead silicate and potash lead. Both established glass classes bring it closer to the medieval glasses of Central Europe. In this case, such a combination of the composition and manufacturing technique of similar objects was first found on the territory of Old Russia.

AbstractMinimal interference with historical material and maximum preservation is one of the basic principles of the scientific restoration and conservation of monuments of historical and cultural heritage. The creation of nanoscale and microscale inorganic coatings is a promising way to protect limestone and marble cultural heritage objects. We conducted a laboratory testing of a method for stimulating biogenic mineral formation on the surface of limestone-masonry samples from the medieval cave town on the Eski-Kermen plateau (Crimea, Russia). The results showed the formation of a layer of crystallites of 0.4 to 1.3 µm on the surface of the limestone, an increase in the average strength values of the samples by 28% from 12.3 ± 2.8 to 15.8 ± 2.6 MPa, a 42% increase in the specific surface area of limestone, an 86% increase in salt attack resistance, and preservation of the capillary water-absorption level. The obtained results show the potential of using biogenic mineral formation for the conservation and restoration of limestone.

AbstractThe results of a comprehensive study present the details of the funeral wreath and clothing from the crypt of the Roman period in the area of the modern Malyy Lane in the city of Kerch. A comparative analysis of the metal composition of similar items from synchronous sites of the Northern Black Sea region has been carried out. It has been established that the details of funeral wreaths and appliqués to them are made of a gold-silver alloy that can be easily worked, which was widely used in Roman times throughout the territory of the Bosporos. Items created in a local workshop for funeral vestments have traces of careless or not very skillful application of the image, and damage to the surface, as evidenced by X-ray tomography data.